Cas no 2171622-61-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxycyclopentyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxycyclopentyl)carbamoylbutanoic acid
• CAS No: 2171622-61-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5888478
• PubChem ID: 165539911
• Update Time: 2025-06-14

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxycyclopentyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxycyclopentyl)carbamoylbutanoic acid
• EN300-1494562
• 2171622-61-8
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxycyclopentyl)carbamoyl]butanoic acid

• Inchi： 1S/C26H30N2O6/c1-33-23-12-6-11-21(23)27-25(31)22(13-14-24(29)30)28-26(32)34-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20-23H,6,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： RUBPXINSJIOGTK-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC1NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxycyclopentyl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxycyclopentyl)carbamoylbutanoic acid (CAS No. 2171622-61-8)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxycyclopentyl)carbamoylbutanoic acid (CAS No. 2171622-61-8) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxycyclopentyl moiety, makes it a valuable building block for drug discovery and development. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways and enhancing drug delivery systems.

In recent years, the demand for Fmoc-protected amino acids has surged, driven by advancements in peptide-based therapeutics and bioconjugation techniques. The incorporation of the 2-methoxycyclopentyl group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxycyclopentyl)carbamoylbutanoic acid offers enhanced solubility and stability, addressing common challenges in peptide synthesis. This aligns with the growing focus on precision medicine and targeted drug delivery, where such compounds play a pivotal role.

The synthesis and characterization of CAS No. 2171622-61-8 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. As the pharmaceutical industry shifts toward fragment-based drug design, the relevance of this compound continues to grow.

One of the most searched topics related to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxycyclopentyl)carbamoylbutanoic acid is its potential application in cancer therapeutics. Researchers are exploring its utility in designing peptide-drug conjugates (PDCs), which combine the specificity of peptides with the potency of small-molecule drugs. This approach is gaining traction as a way to minimize off-target effects and improve therapeutic outcomes. Additionally, the compound's carbamoylbutanoic acid moiety offers opportunities for further functionalization, making it a versatile tool in medicinal chemistry.

Another area of interest is the compound's role in neuroscience research. The methoxycyclopentyl group may interact with G-protein-coupled receptors (GPCRs), which are key targets for treating neurological disorders. This has led to increased inquiries about its potential in developing neuroprotective agents and cognitive enhancers. The compound's ability to cross the blood-brain barrier (BBB) is also a subject of ongoing investigation, highlighting its multifaceted applications.

From an industrial perspective, CAS No. 2171622-61-8 is gaining attention for its scalability and compatibility with green chemistry principles. Manufacturers are optimizing synthetic routes to reduce waste and improve yield, aligning with the global push for sustainable pharmaceutical production. This resonates with the increasing consumer demand for eco-friendly drug development and reduced environmental impact.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxycyclopentyl)carbamoylbutanoic acid represents a cutting-edge compound with broad implications for modern science. Its applications span drug discovery, peptide engineering, and biomedical research, making it a subject of intense study and innovation. As the scientific community continues to unravel its potential, this compound is poised to play a transformative role in the future of therapeutics.